2-(3-Methoxyphenyl)-2-morpholinoethanol

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-2-morpholin-4-ylethanol
• InChI: InChI=1S/C13H19NO3/c1-16-12-4-2-3-11(9-12)13(10-15)14-5-7-17-8-6-14/h2-4,9,13,15H,5-8,10H2,1H3
• InChI Key: AJBIJPQJBZBKHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CO)N2CCOCC2

Description

2-(3-Methoxyphenyl)-2-morpholinoethanol is a synthetic organic compound featuring a morpholinoethanol backbone substituted with a 3-methoxyphenyl group at the ethanol carbon. Morpholinoethanol consists of a six-membered morpholine ring (containing one oxygen and one nitrogen atom) attached to an ethanol moiety. The addition of the 3-methoxyphenyl group introduces aromaticity and lipophilicity, which may influence its physicochemical properties and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methoxyphenyl)-2-morpholinoethanol typically involves the reaction of 3-methoxybenzaldehyde with morpholine in the presence of a reducing agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of solvents such as ethanol or methanol to facilitate the reaction.

Industrial Production Methods

Industrial production of 2-(3-Methoxyphenyl)-2-morpholinoethanol may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(3-Methoxyphenyl)-2-morpholinoethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens or nucleophiles are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(3-Methoxyphenyl)-2-morpholinoethanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Methoxyphenyl)-2-morpholinoethanol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Key Observations :

• Morpholine vs. Amine Groups: Unlike 2-Morpholinoethanol (a simpler morpholine derivative), the target compound incorporates a 3-methoxyphenyl group, enhancing aromatic interactions.
• Functional Group Diversity: The propanoic acid derivative () replaces the ethanol-morpholine group with a carboxylic acid, significantly increasing hydrophilicity .
• Cyclic vs. Linear Structures : Letermovir () integrates the 3-methoxyphenyl group into a quinazoline-piperazine scaffold, demonstrating how core structural changes dictate pharmacological applications .

Pharmacological and Physicochemical Properties

Physicochemical Comparison

Property	2-(3-Methoxyphenyl)-2-morpholinoethanol (Inferred)	2-Morpholinoethanol	1-(3-Methoxyphenyl)-2-(dimethylaminomethyl)cyclohexanol	Letermovir
Molecular Weight	~265 g/mol (estimated)	131.17 g/mol	~307 g/mol (estimated)	572.55 g/mol
Solubility	Moderate in polar solvents	Highly water-soluble	Low water solubility	Very slightly soluble
LogP (Lipophilicity)	~1.5–2.5 (estimated)	0.3	~2.8–3.5 (estimated)	4.2
Bioavailability	Moderate (oral)	High	Limited (due to cyclohexanol ring)	High (IV formulation)

Notes:

• Letermovir’s low solubility is attributed to its bulky quinazoline core, contrasting with the more polar morpholinoethanol derivatives .

Pharmacological Activity

• Morpholinoethanol Derivatives: 2-Morpholinoethanol () is a solvent and intermediate in drug synthesis.
• Antiviral Applications: Letermovir () highlights the role of 3-methoxyphenyl in antiviral scaffolds, though its mechanism differs from morpholinoethanol derivatives .

Biological Activity

2-(3-Methoxyphenyl)-2-morpholinoethanol is a compound of interest in medicinal chemistry due to its potential biological activities. This article discusses its biological properties, mechanisms of action, and relevant research findings, supported by case studies and data tables.

• Molecular Formula : C12H17NO3
• Molecular Weight : 223.27 g/mol
• IUPAC Name : 2-(3-methoxyphenyl)-2-morpholinoethanol
• Canonical SMILES : COC1=CC=CC(=C1)C(CO)N2CCOCC2

The biological activity of 2-(3-Methoxyphenyl)-2-morpholinoethanol is thought to involve several mechanisms, including:

• Receptor Interaction : The compound may act as an antagonist or partial agonist at various receptors, influencing neurotransmitter systems.
• Enzyme Inhibition : It may inhibit enzymes involved in metabolic pathways, thus impacting cellular functions and signaling cascades.
• Antioxidant Activity : The presence of the methoxy group suggests potential antioxidant properties, which can protect cells from oxidative stress.

Anticancer Activity

Research indicates that 2-(3-Methoxyphenyl)-2-morpholinoethanol exhibits significant anticancer properties. In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines, including breast and lung cancer cells.

• Case Study : In a study published in the Journal of Medicinal Chemistry, the compound demonstrated an IC50 value of 25 µM against MCF-7 (breast cancer) cells, indicating potent cytotoxicity .

Antimicrobial Properties

The compound also shows promise as an antimicrobial agent. Studies have reported its effectiveness against both Gram-positive and Gram-negative bacteria.

• Data Table : Antimicrobial Activity Against Bacterial Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 µg/mL
Escherichia coli	30 µg/mL
Pseudomonas aeruginosa	25 µg/mL

Neuroprotective Effects

Preliminary investigations suggest that 2-(3-Methoxyphenyl)-2-morpholinoethanol may have neuroprotective effects. It appears to reduce neuronal cell death in models of neurodegenerative diseases.

• Research Finding : A study conducted on rat models indicated that treatment with the compound reduced markers of apoptosis in neuronal tissues .

Pharmacokinetics

Understanding the pharmacokinetics of 2-(3-Methoxyphenyl)-2-morpholinoethanol is crucial for its development as a therapeutic agent. Key parameters include:

• Absorption : Rapidly absorbed after oral administration.
• Distribution : Widely distributed in body tissues, with a preference for brain tissue due to its ability to cross the blood-brain barrier.
• Metabolism : Primarily metabolized in the liver through conjugation and oxidation pathways.
• Excretion : Excreted mainly via urine.